Cas no 1805489-20-6 (5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride)

• Product Name: 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride
• CAS No: 1805489-20-6
• MF: C₈H₂ClF₂N₃O₃
• MW: 261.569587230682
• CID: 4878349
• Update Time: 2025-06-15

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C8H2ClF2N3O3/c9-7(15)5-4(8(10)11)6(14(16)17)3(1-12)2-13-5/h2,8H
• InChI Key： VDRHTMWXMNFRSS-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=C(C(C#N)=CN=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.9
• Topological Polar Surface Area: 99.6

Additional information on 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride

Comprehensive Overview of 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride (CAS No. 1805489-20-6)

The compound 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride (CAS No. 1805489-20-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, a difluoromethyl group, and a nitro group, makes it a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride is particularly noteworthy, as fluorination is a key strategy in modern drug design to improve potency and selectivity. This aligns with the growing trend of fluorine-containing drugs, which account for a significant portion of newly approved pharmaceuticals.

Another critical aspect of this compound is its carbonyl chloride functionality, which serves as a reactive handle for further derivatization. This feature enables chemists to efficiently incorporate the pyridine scaffold into larger molecular frameworks, a process often sought after in high-throughput screening and combinatorial chemistry. The nitro group further enhances its utility, as it can be reduced to an amine or transformed into other functional groups, expanding its applicability in heterocyclic chemistry.

The synthesis and application of 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride are also relevant to the broader discussion on sustainable chemistry. Researchers are exploring greener synthetic routes to minimize waste and energy consumption, addressing the industry's shift toward environmentally friendly processes. This compound's potential in catalysis and bioconjugation further underscores its importance in advancing green chemistry initiatives.

From a commercial perspective, 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride is gaining traction as a high-value intermediate. Its CAS No. 1805489-20-6 is frequently searched in chemical databases and patent literature, reflecting its growing industrial relevance. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of drug discovery and material science projects.

In conclusion, 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-carbonyl chloride (CAS No. 1805489-20-6) represents a cutting-edge tool for chemists and researchers. Its multifaceted reactivity, combined with the rising demand for fluorinated compounds and sustainable synthetic methods, positions it as a critical component in the future of chemical innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicinal chemistry and agrochemical development.